Cas no 1806896-89-8 (Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-5-carboxylate)

• Product Name: Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-5-carboxylate
• CAS No: 1806896-89-8
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4872639
• Update Time: 2025-10-28

Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-5-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-3-16-10(15)6-4-14-8(9(12)13)7(11)5(6)2/h4,9H,3H2,1-2H3
• InChI Key： AEZIAHFZPDXIBQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C(=O)OCC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-5-carboxylate

Comprehensive Overview of Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-5-carboxylate (CAS No. 1806896-89-8)

Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-5-carboxylate (CAS No. 1806896-89-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and chloro substituents, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS No. 1806896-89-8 for its role in developing novel herbicides and fungicides, addressing global challenges like crop resistance and food security. The compound's ethyl ester group further enhances its solubility, making it suitable for formulation studies.

The synthesis of Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-5-carboxylate involves multi-step organic reactions, including halogenation and fluorination. Its CAS registry number (1806896-89-8) ensures precise identification in chemical databases, facilitating regulatory compliance and patent applications. Analytical techniques like NMR and HPLC are commonly employed to verify its purity, which is critical for industrial-scale production.

From an environmental perspective, the compound's biodegradability and low toxicity profile align with sustainable chemistry trends. This aligns with the growing consumer interest in eco-friendly agrochemicals and green synthesis methods. Companies investing in CAS No. 1806896-89-8 are also exploring its potential in precision agriculture, leveraging AI-driven formulations to minimize environmental impact.

In the pharmaceutical sector, pyridine-based compounds like this are investigated for their anti-inflammatory and antimicrobial properties. The difluoromethyl group's electron-withdrawing effects can modulate drug-receptor interactions, a hot topic in medicinal chemistry. Patent filings related to 1806896-89-8 highlight its utility in small-molecule drug development, particularly for chronic diseases.

Market analysts note that fluorinated intermediates are witnessing a compound annual growth rate (CAGR) of over 6%, driven by R&D investments. The CAS No. 1806896-89-8 is part of this trend, with suppliers emphasizing high-purity grades for research institutions. FAQs around this compound often focus on its storage conditions, shelf life, and compatibility with other reagents, reflecting practical user concerns.

In summary, Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-5-carboxylate represents a convergence of innovation in organic synthesis and applied sciences. Its CAS No. 1806896-89-8 serves as a gateway for further exploration in life sciences, meeting the dual demands of efficacy and sustainability. As industries pivot toward smart farming and personalized medicine, this compound is poised to play a pivotal role in next-generation solutions.